4-(4-chlorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-chlorophenyl)-3-(1H-indol-3-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H11ClN4S/c17-10-5-7-11(8-6-10)21-15(19-20-16(21)22)13-9-18-14-4-2-1-3-12(13)14/h1-9,18H,(H,20,22)
• InChI Key: SVOHLGWQXSNIGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C3=NNC(=S)N3C4=CC=C(C=C4)Cl
• Molecular Formula: C16H11ClN4S
• Molecular Weight: 326.8 g/mol

Description

4-(4-chlorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol, also known as CDDO-Im, is a synthetic compound that belongs to the triterpenoid family. It has gained significant attention in the scientific community due to its potential applications in various fields, including cancer research, inflammation, and neurodegenerative diseases.

Scientific Research Applications

Synthesis and Compound Formation

• Reactions with Indole Derivatives : A study by Vikrishchuk et al. (2019) detailed the reaction of 1-alkyl-2-chloro-1H-indole-3-carbaldehydes with 4-amino-5-alkyl(aryl)-4H-1,2,4-triazole-3-thiols to create new heterocyclic compounds like triazolo(thiadiazepino)indoles. This synthesis process highlights the compound's potential in forming structurally diverse heterocycles, which are crucial in various chemical and pharmaceutical applications (Vikrishchuk et al., 2019).

Biological and Medicinal Applications

• Antimicrobial Activity : Purohit et al. (2011) synthesized triazolo(thiadiazole) and triazolo(thiadiazine) derivatives, demonstrating significant inhibition of bacterial and fungal growth. This indicates the potential use of such compounds in developing new antimicrobial agents (Purohit et al., 2011).
• Inhibition of Lipase and α-Glucosidase : Bekircan et al. (2015) reported on compounds derived from 4-(4-chlorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol that exhibited notable anti-lipase and anti-α-glucosidase activities, suggesting their potential in therapeutic applications, particularly in metabolic disorders (Bekircan et al., 2015).

Chemical Properties and Structural Analysis

• Antioxidant and Antiradical Activities : Research by Bekircan et al. (2008) on triazole derivatives, including structures related to 4-(4-chlorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol, showed these compounds have antioxidant and antiradical activities. This property can be valuable in preventing oxidative stress-related diseases (Bekircan et al., 2008).
• Structural Characterization : Studies like those by Şahin et al. (2014) and Yeo et al. (2019) have focused on the structural analysis of triazole compounds, which is fundamental for understanding their chemical behavior and potential applications in various fields, including pharmaceuticals (Şahin et al., 2014), (Yeo et al., 2019).